Cas no 2171747-29-6 (3-(5-chloropyridin-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)
3-(5-chloropyridin-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-chloropyridin-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
- 2171747-29-6
- EN300-1504244
- 3-[(5-chloropyridin-2-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
-
- Inchi: 1S/C24H20ClN3O5/c25-14-9-10-21(26-12-14)28-23(31)20(11-22(29)30)27-24(32)33-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,12,19-20H,11,13H2,(H,27,32)(H,29,30)(H,26,28,31)
- InChI Key: FNXTWGHWWCOLMY-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C=C1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 465.1091484g/mol
- Monoisotopic Mass: 465.1091484g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 118Ų
3-(5-chloropyridin-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1504244-0.05g |
3-[(5-chloropyridin-2-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171747-29-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1504244-0.1g |
3-[(5-chloropyridin-2-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171747-29-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1504244-0.25g |
3-[(5-chloropyridin-2-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171747-29-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1504244-0.5g |
3-[(5-chloropyridin-2-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171747-29-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1504244-1.0g |
3-[(5-chloropyridin-2-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171747-29-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1504244-2.5g |
3-[(5-chloropyridin-2-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171747-29-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1504244-5.0g |
3-[(5-chloropyridin-2-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171747-29-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1504244-10.0g |
3-[(5-chloropyridin-2-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171747-29-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1504244-50mg |
3-[(5-chloropyridin-2-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171747-29-6 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1504244-100mg |
3-[(5-chloropyridin-2-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171747-29-6 | 100mg |
$2963.0 | 2023-09-27 |
3-(5-chloropyridin-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3-(5-chloropyridin-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
3-(5-Chloropyridin-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid: A Comprehensive Overview
The compound 3-(5-chloropyridin-2-yl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171747-29-6) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a 5-chloropyridin moiety, a fluorenylmethoxycarbonyl (Fmoc) group, and a carbamoylpropanoic acid backbone. The combination of these functional groups makes it a versatile building block for various applications.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as click chemistry and stereo-selective synthesis. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-throughput screening in drug discovery pipelines. The Fmoc group, in particular, has been extensively studied for its role as a protecting group in peptide synthesis, further underscoring its importance in modern chemical research.
One of the most intriguing aspects of this compound is its ability to participate in bioconjugation reactions, which have been extensively explored in recent studies. Researchers have demonstrated that the 5-chloropyridin moiety can act as a bioisostere, providing enhanced stability and bioavailability when incorporated into drug candidates. Furthermore, the carbamoylpropanoic acid backbone has shown promise in modulating enzyme activity, making it a valuable component in the development of enzyme inhibitors.
From an applications perspective, this compound has found significant utility in the field of nanotechnology. Its ability to self-assemble into ordered structures has been leveraged to create novel materials with unique optical and electronic properties. For instance, recent studies have highlighted its potential as a precursor for the synthesis of advanced polymers and nanoparticles, which could revolutionize fields such as electronics and drug delivery systems.
In terms of safety and handling, this compound adheres to standard laboratory protocols for organic compounds. It is important to note that while it does not fall under the category of hazardous chemicals or controlled substances, proper precautions should still be taken during synthesis and handling to ensure compliance with safety regulations.
Looking ahead, ongoing research continues to unlock new insights into the potential applications of this compound. Collaborative efforts between academic institutions and industry leaders are expected to drive further innovation, particularly in areas such as personalized medicine and sustainable materials development. As our understanding of its properties deepens, so too does its potential to contribute to groundbreaking advancements across multiple disciplines.
2171747-29-6 (3-(5-chloropyridin-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)